Cas no 885272-17-3 (tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate)

Tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate is a spirocyclic amine derivative featuring a Boc-protected diazaspiro core. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its rigid spirocyclic structure enhances molecular diversity and conformational control. The tert-butyloxycarbonyl (Boc) group provides stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. Its unique scaffold is valuable for constructing complex heterocycles and bioactive molecules, offering advantages in drug discovery for CNS targets and enzyme inhibitors. The compound’s high purity and well-defined reactivity profile ensure reliable performance in coupling and functionalization reactions.
tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate structure
885272-17-3 structure
Product Name:tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate
CAS No:885272-17-3
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD08234981
CID:69296
PubChem ID:24820496
Update Time:2025-06-07

tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate
    • 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid tert-butyl ester
    • 2,6-Diaza-spiro[3.5]nonane-6-carboxylic acid tert-butyl ester
    • 2,6-Diaza-spiro[3.5]nonane-6-carboxylic acid tert-butyl ester hydrochloride
    • 2,6-Diazaspiro[3.5]nonane-6-carboxylic acid, 1,1-dimethylethyl ester
    • 6-Boc-2,6-diazaspiro[3.5]nonane
    • tert-butyl 2,6-diazaspiro[3.5]nane-6-carboxylate
    • TERT-BUTYL 2,6-DIAZASPIRO[3.5]NONANE-6-CARBOXYLATE OXALATE
    • benzyl 1,3-dioxoisochroman-6-ylcarbamate
    • 6-Boc-2,6-diaza-spiro[3.5]nonane
    • 1,1-Dimethylethyl 2,6-diazaspiro[3.5]nonane-6-carboxylate (ACI)
    • tert-Butyl 2,8-diazaspiro[3.5]nonane-8-carboxylate
    • W-205209
    • 2,6-Diazaspiro[3.5]nonane-6-carboxylic acid tert-butyl ester
    • SY022668
    • 885272-17-3
    • AS-30018
    • SCHEMBL2177880
    • AKOS005146389
    • DTXSID101008216
    • BCP26904
    • J-507400
    • tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate, AldrichCPR
    • CS-0000645
    • EN300-217230
    • KQPABIHNWDOPIY-UHFFFAOYSA-N
    • MFCD08234981
    • MDL： MFCD08234981
    • Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12/h13H,4-9H2,1-3H3
    • InChI Key： KQPABIHNWDOPIY-UHFFFAOYSA-N
    • SMILES： O=C(N1CC2(CNC2)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 226.16800
  • Monoisotopic Mass: 226.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.08
  • Boiling Point: 319ºC
  • Flash Point: 147ºC
  • Refractive Index: 1.517
  • PSA: 41.57000
  • LogP: 1.87360

tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate Security Information

tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate Pricemore >>

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